Cas no 22840-03-5 (Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH)

Cholecystokinin Octapeptide (1-2) (desulfated), H-Asp-Tyr-OH, is a synthetic peptide fragment derived from the N-terminal sequence of cholecystokinin (CCK). This desulfated variant lacks the sulfate group typically present on the tyrosine residue, altering its biochemical properties. The peptide is of interest in research applications, particularly in studying CCK receptor interactions and signal transduction pathways. Its simplified structure allows for precise investigations into the role of sulfation in peptide-receptor binding and activity. The product is characterized by high purity and stability, making it suitable for in vitro and in vivo studies. Researchers value its utility in exploring gastrointestinal and neurological functions linked to CCK.
Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH structure
22840-03-5 structure
Product Name:Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH
CAS No:22840-03-5
MF:C13H16N2O6
MW:296.275943756104
MDL:MFCD00038789
CID:266482
PubChem ID:152455
Update Time:2025-10-29

Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosine, L-a-aspartyl-
    • (3S)-3-amino-4-[[(1S)-1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-4-oxobutanoic acid
    • Cholecystokinin Octapeptide (1-2) (desulfated)
    • H-ASP-TYR-OH
    • Aspartyltyrosine
    • Asp-tyr
    • L-aspartyl-L-tyrosine
    • L-Asp-L-Tyr
    • 22840-03-5
    • BDBM50049712
    • L-alpha-aspartyl-L-tyrosine
    • L-ASPARTIC ACID-L-TYROSINE
    • CHEMBL171132
    • CS-0675635
    • Cholecystokinin Octapeptide (1-2) (desulfated) (H-L-Asp-L-Tyr-OH)
    • (S)-3-amino-4-((S)-1-carboxy-2-(4-hydroxyphenyl)ethylamino)-4-oxobutanoic acid
    • D-Y
    • HY-P5000
    • SCHEMBL7935661
    • L-Tyrosine, N-L-alpha-aspartyl-
    • Q27140540
    • DTXSID20177389
    • CHEBI:73455
    • aspartyl-tyrosine
    • MFCD00038789
    • Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH
    • MDL： MFCD00038789
    • Inchi： 1S/C13H16N2O6/c14-9(6-11(17)18)12(19)15-10(13(20)21)5-7-1-3-8(16)4-2-7/h1-4,9-10,16H,5-6,14H2,(H,15,19)(H,17,18)(H,20,21)/t9-,10-/m0/s1
    • InChI Key： NALWOULWGHTVDA-UWVGGRQHSA-N
    • SMILES： O=C([C@H](CC(=O)O)N)N[C@H](C(=O)O)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 296.10100
  • Monoisotopic Mass: 296.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.4
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • PSA: 149.95000
  • LogP: 0.39730

Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AAPPTec
P001497-5mg
Cholecystokinin Octapeptide (1-2) (desulfated)
 22840-03-5
5mg
 $100.00 2024-07-20
AAPPTec
P001497-10mg
Cholecystokinin Octapeptide (1-2) (desulfated)
 22840-03-5
10mg
 $170.00 2024-07-20
AAPPTec
P001497-25mg
Cholecystokinin Octapeptide (1-2) (desulfated)
 22840-03-5
25mg
 $340.00 2024-07-20
abcr
AB476585-1 g
Cholecystokinin Octapeptide (1-2) (desulfated) (H-L-Asp-L-Tyr-OH); .
 22840-03-5
1g
 €569.50 2023-07-18
TRC
C274510-250mg
Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH
 22840-03-5
250mg
 $ 255.00 2022-04-01
TRC
C274510-500mg
Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH
 22840-03-5
500mg
 $ 420.00 2022-04-01
TRC
C274510-1000mg
Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH
 22840-03-5
1g
 $ 670.00 2022-04-01
abcr
AB476585-1g
Cholecystokinin Octapeptide (1-2) (desulfated) (H-L-Asp-L-Tyr-OH); .
 22840-03-5
1g
 €605.80 2025-02-16
A2B Chem LLC
AF30946-5mg
H-Asp-Tyr-OH
 22840-03-5
5mg
 $218.00 2024-04-20
A2B Chem LLC
AF30946-10mg
H-Asp-Tyr-OH
 22840-03-5
10mg
 $300.00 2024-04-20

Cholecystokinin Octapeptide (1-2) (desulfated) H-Asp-Tyr-OH Related Literature

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